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Compound of Interest

Compound Name: Z-Ala-his-OH

CAS No.: 79458-92-7

Cat. No.: B3284973

Get Quote

Executive Summary
This guide establishes the authoritative protocol for the disposal of Z-Ala-His-OH, a protected

dipeptide reagent commonly used in enzymatic studies and peptide synthesis. While Z-Ala-
His-OH is not classified as acutely toxic (P-listed) under RCRA regulations, it is a chemical

intermediate that requires strict adherence to hazardous waste incineration protocols.

Core Directive: Do not dispose of Z-Ala-His-OH via municipal drains or general refuse. Its

nitrogenous content and biological activity potential necessitate thermal destruction to prevent

environmental persistence.

Chemical Characterization & Hazard Identification
Before disposal, the material must be characterized to determine the correct waste stream.[1]
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Property Specification Operational Implication

Chemical Name
N-Benzyloxycarbonyl-L-alanyl-

L-histidine
Organic peptide derivative.

Physical State White to off-white powder
Classify as Solid Chemical

Waste if dry.

Solubility
Soluble in DMSO, DMF, Dilute

Acid

If dissolved, solvent dictates

disposal stream.

Storage Class 11 (Combustible Solids)
Keep away from oxidizers and

open flames.[2]

Primary Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.)[3]

Standard PPE (Nitrile gloves,

safety glasses) required.[4]

Expert Insight: The "Z" (Benzyloxycarbonyl) group adds significant organic bulk to the molecule,

reducing its water solubility compared to free peptides. Consequently, attempting to dilute this

substance with water for drain disposal is not only non-compliant but physically ineffective, often

resulting in precipitation and plumbing blockages.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Solid Reagent (Expired or
Excess)
Applicability: Pure powder in original vials or weigh boats.

Containment: Do not empty loose powder into a large drum. Keep the substance in its

primary vial.

Secondary Packaging: Place the primary vial into a clear, sealable polyethylene bag (e.g.,

Ziploc).
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Labeling: Affix a hazardous waste tag.

Constituents: "Z-Ala-His-OH (99%)"

Hazard Checkbox: Check "Toxic" and "Irritant."

Accumulation: Deposit into the Solid Hazardous Waste Drum (usually black or blue bin)

designated for incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Applicability: Z-Ala-His-OH dissolved in solvents (e.g., HPLC waste, synthesis mother liquor).

The disposal path is dictated strictly by the solvent carrier, not the peptide itself.

Identify Solvent Base:

Halogenated: DCM (Dichloromethane), Chloroform.

Non-Halogenated: Methanol, Acetonitrile, DMF, DMSO, Acetone.

Segregation:

Pour into the appropriate carboy (Red can for Flammable/Non-Halogenated; Yellow/Safety

can for Halogenated).

Record Keeping: Log the approximate concentration of Z-Ala-His-OH on the waste log

sheet. Even trace amounts of histidine derivatives can interfere with downstream water

treatment if misrouted.

Scenario C: Empty Container Management (RCRA
Compliance)
Applicability: "Empty" glass vials or plastic bottles that held Z-Ala-His-OH.

To classify a container as "RCRA Empty" and safe for glass recycling or general trash, you

must follow the Triple Rinse Rule:
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Rinse 1: Add a solvent capable of dissolving the residue (Methanol or Ethanol is

recommended for Z-protected peptides). Shake well. Decant rinsate into Liquid Organic

Waste.

Rinse 2: Repeat with solvent. Decant into waste.

Rinse 3: Repeat with solvent.[5] Decant into waste.

Defacement: Cross out the original label using a permanent marker. Write "EMPTY" clearly.

Disposal: Place the dry, defaced container in the Laboratory Glass bin (or trash if plastic).

Decision Logic & Workflow
The following diagram illustrates the decision-making process for segregating Z-Ala-His-OH
waste.

Waste: Z-Ala-His-OH

Determine Physical State

Solid (Powder) Liquid (Solution) Empty Container

Double Bag & Label
'Solid Chemical Waste'

Incineration Stream

Identify Solvent Triple Rinse with MeOH
(Collect Rinsate as Liquid Waste)

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMF, DMSO)

Deface Label &
Glass/Trash Bin

Once Dry
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Click to download full resolution via product page

Figure 1: Decision logic for the segregation of Z-Ala-His-OH waste streams. Color coding

indicates distinct handling categories.

Emergency Procedures (Spill Response)
In the event of a spill, Z-Ala-His-OH poses a low immediate threat but must be contained to

prevent tracking.

PPE: Don nitrile gloves, lab coat, and safety goggles.[4]

Dry Spill:

Do not use compressed air.

Use a scoop or dustpan to collect the bulk powder.

Wipe the area with a damp paper towel (water/ethanol mixture).

Dispose of all cleanup materials as Solid Chemical Waste.

Wet Spill:

Cover with an absorbent pad or vermiculite.

Scoop into a sealable bag.

Clean surface with soap and water.[1][2][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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